1-(4-bromophenyl)-3-[5-(4-methylphenyl)-2-furyl]-2-propen-1-one

• IUPAC Name: (E)-1-(4-bromophenyl)-3-[5-(4-methylphenyl)furan-2-yl]prop-2-en-1-one
• InChI: InChI=1S/C20H15BrO2/c1-14-2-4-16(5-3-14)20-13-11-18(23-20)10-12-19(22)15-6-8-17(21)9-7-15/h2-13H,1H3/b12-10+
• InChI Key: UDPBGUGWZNBOCZ-ZRDIBKRKSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)C=CC(=O)C3=CC=C(C=C3)Br
• Isomeric SMILES: CC1=CC=C(C=C1)C2=CC=C(O2)/C=C/C(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C20H15BrO2
• Molecular Weight: 367.2 g/mol

Description

1-(4-bromophenyl)-3-[5-(4-methylphenyl)-2-furyl]-2-propen-1-one, also known as BMFP, is a synthetic compound that belongs to the family of chalcones. Chalcones are a group of natural and synthetic compounds that possess a variety of biological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. BMFP has attracted the attention of researchers due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(4-bromophenyl)-3-[5-(4-methylphenyl)-2-furyl]-2-propen-1-one is not fully understood. However, it has been suggested that this compound exerts its biological activities through the modulation of various signaling pathways. This compound has been shown to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune response. This compound has also been shown to activate the Nrf2 signaling pathway, which is involved in the regulation of antioxidant defense.
Biochemical and Physiological Effects
This compound has been shown to possess a variety of biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, inhibit the expression of COX-2 and iNOS enzymes, and reduce oxidative stress. This compound has also been shown to possess antitumor activity by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been reported to possess antimicrobial activity against various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

1-(4-bromophenyl)-3-[5-(4-methylphenyl)-2-furyl]-2-propen-1-one has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biological activities. However, this compound also has some limitations. It is a synthetic compound and may not accurately represent the activity of natural compounds. In addition, the mechanism of action of this compound is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of 1-(4-bromophenyl)-3-[5-(4-methylphenyl)-2-furyl]-2-propen-1-one. One potential direction is to investigate the potential of this compound as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Another direction is to explore the potential of this compound as an antioxidant and its ability to prevent oxidative stress-related diseases such as neurodegenerative disorders. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential as a therapeutic agent for various diseases.

Synthesis Methods

1-(4-bromophenyl)-3-[5-(4-methylphenyl)-2-furyl]-2-propen-1-one can be synthesized using a variety of methods. One of the most common methods is the Claisen-Schmidt condensation reaction between 4-bromobenzaldehyde and 4-methylphenyl-2-furan-3-carboxaldehyde in the presence of a base catalyst such as sodium hydroxide. The resulting product is then subjected to a Wittig reaction with triphenylphosphine and methyl iodide to obtain this compound.

Scientific Research Applications

1-(4-bromophenyl)-3-[5-(4-methylphenyl)-2-furyl]-2-propen-1-one has been extensively studied for its potential therapeutic applications. It has been reported to possess anti-inflammatory, antioxidant, antitumor, and antimicrobial properties. This compound has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β, and reduce the expression of COX-2 and iNOS enzymes, which are involved in the inflammatory response. This compound has also been shown to possess antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation.